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Compound of Interest

Compound Name: 2-Phenylethanol-d9

Cat. No.: B1459570 Get Quote

Essential Safety and Handling Guide for 2-
Phenylethanol-d9
This guide provides immediate, essential safety and logistical information for handling 2-
Phenylethanol-d9 in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data Summary
2-Phenylethanol-d9 is a deuterated form of 2-Phenylethanol. While specific data for the

deuterated compound is limited, the safety profile is expected to be very similar to that of 2-

Phenylethanol. It is a combustible liquid that is harmful if swallowed and causes serious eye

irritation.[1][2][3]
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[2][3]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]

Serious Eye Damage/Eye

Irritation (Category 2A)

Causes serious eye irritation.

[1][2][3]

P280: Wear eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[1]

Combustible Liquid
Slight fire hazard when

exposed to heat or flame.[4]

Keep away from heat and

open flame.[2] Use a tri-class

dry chemical fire extinguisher

in case of fire.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 2-Phenylethanol-
d9. The following table outlines the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and Best
Practices

Hands Chemical-resistant gloves

Use powder-free gloves.[5]

Regularly inspect gloves for

any signs of degradation and

replace them frequently,

typically every 30 to 60

minutes or immediately if

contamination is suspected.[5]

Eyes/Face Safety goggles and face shield

Wear tight-sealing safety

goggles.[6] A face shield

should also be used to provide

full facial protection against

splashes.[6][7]

Body
Protective clothing/laboratory

coat

Wear a long-sleeved

laboratory coat. For larger

quantities or increased risk of

splashing, a chemical-resistant

apron or coveralls should be

worn.[8]

Respiratory Respirator (if necessary)

Use in a well-ventilated area. If

ventilation is inadequate or

there is a risk of inhaling

vapors, use a NIOSH-

approved respirator with an

organic vapor cartridge.[6]

Feet Closed-toe shoes
Wear chemical-resistant,

closed-toe shoes.[9]

Experimental Workflow and Safety Procedures
The following diagram illustrates the standard operating procedure for the safe handling of 2-
Phenylethanol-d9 from receipt to disposal.
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Dispense 2-Phenylethanol-d9

Perform Experiment

Segregate Chemical Waste Emergency Spill

Dispose of Waste per Regulations

Clean and Decontaminate Work Area

Doff and Dispose of Contaminated PPE

Evacuate Area

Evacuate Area

Alert Supervisor

Alert Supervisor/Safety Officer

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Phenylethanol-d9.
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Step-by-Step Handling and Disposal Plan
1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 2-

Phenylethanol.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

Work Area Preparation: Ensure the work area is clean and located in a well-ventilated space,

preferably within a chemical fume hood.[6] Have an emergency spill kit readily accessible.

2. Handling:

Dispensing: When dispensing the chemical, avoid direct contact and inhalation of vapors.[3]

Use a properly functioning chemical fume hood.

Experimental Use: During the experiment, keep containers closed when not in use. Avoid

heating the substance near open flames or other ignition sources as it is a combustible

liquid.[4]

3. Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite.[2] Place the absorbed material into a sealed container for disposal.[2]

Major Spills: In the event of a large spill, evacuate the area immediately and alert your

supervisor and the institutional safety office.

4. Disposal:

Waste Segregation: All waste contaminated with 2-Phenylethanol-d9, including empty

containers, absorbent materials from spills, and contaminated PPE, must be treated as

hazardous waste.[4]

Container Management: Do not mix with other waste.[1] Keep waste in clearly labeled,

sealed containers.
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Regulatory Compliance: Dispose of all chemical waste in accordance with local, state, and

federal regulations.[1][4] Contact your institution's environmental health and safety

department for specific disposal procedures. Surplus and non-recyclable solutions should be

offered to a licensed disposal company.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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